MRS 2905
Description
Potent and selective P2Y14 receptor agonist (EC50 = 0.92 nM). Exhibits >2000-fold selectivity over P2Y6.
Scientific Research Applications
Neuropsychiatric Research Applications
Magnetic Resonance Spectroscopy (MRS) has emerged as a significant tool in neuropsychiatric research. It enables noninvasive investigation of in vivo biochemistry, providing valuable insights into various neuropsychiatric disorders like Alzheimer's disease, schizophrenia, and affective disorders. MRS has been pivotal in studying the biochemical profiles of these conditions, enhancing our understanding of their underlying mechanisms (Passe, Charles, Rajagopalan, & Krishnan, 1995).
Pediatric Neurology Research
In pediatric neurology, Proton MRS is a breakthrough technology, aiding in assessing regional brain biochemistry noninvasively. It has been instrumental in predicting outcomes in various brain injuries and in documenting metabolic disturbances in neurometabolic disorders. This technology is critical in localizing epileptogenic zones in complex epilepsy cases (Novotny, Ashwal, & Shevell, 1998).
Cancer Research
MRS has been used extensively in cancer research for over two decades. It allows the noninvasive interrogation of metabolite distributions in living cells and tissues, crucial for understanding tumor biochemistry. This technique is particularly significant in measuring tissue choline, a tumor biomarker significantly affected by anticancer therapies (Gillies & Morse, 2005).
Cardiovascular Research
In cardiovascular research, MRS is the only noninvasive technique for investigating cardiac metabolism in vivo. It provides comprehensive metabolic and biochemical information about cardiac muscle. This method has been applied to various heart conditions, enabling a deeper understanding of the inter-relations among cardiac structure, function, perfusion, and metabolism (Hudsmith & Neubauer, 2009).
Molecular Interactions and Biosensing
MRS technology has been developed to detect molecular interactions, such as DNA-DNA and protein-protein interactions, with high efficiency and sensitivity. This application is crucial in genomic and proteomic research and has potential for in vivo imaging applications (Perez, Josephson, O'Loughlin, Högemann, & Weissleder, 2002).
properties
Molecular Formula |
C10H13N2Na3O10P2S |
|---|---|
Molecular Weight |
484.2 |
synonyms |
2-Thiouridine-5/'-O-(α, β-methylene)diphosphate trisodium salt |
Origin of Product |
United States |
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